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HPTLC Method for Quantifying Columbin

The identified study details a validated High-Performance Thin-Layer Chromatography (HPTLC) method for

the simultaneous quantification of columbin, cordifolioside A, and 20-f-hydroxyecdysone in Tinospora

cordifolia extracts [1]. The validation was performed following ICH guidelines [2].

The table below summarizes the key experimental parameters and validation data for this HPTLC method:

Parameter

Description / Value

Analytical Technique

Stationary Phase

Mobile Phase

RF Value of Columbin

Detection (Columbin)

Linearity Range

Precision (RSD)

High-Performance Thin-Layer Chromatography (HPTLC) with
densitometry [1].

HPTLC aluminum plates pre-coated with silica gel 60 F2s4 [1].
Hexane—chloroform—methanol-formic acid [1].

0.86 [1].

600 nm after derivatization with anisaldehyde—sulfuric acid [1].
675-1875 ng/band [1].

< 2% [1].
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Parameter Description | Value

Accuracy (Recovery) 98.06-98.80% [1].

Limit of Detection (LOD) 53.86 ng/band [1].

Limit of Quantification 163.21 ng/band [1].

(LOQ)

Identification HPTLC-ESI-MS/MS confirmed columbin with m/z = 359 [M + H]* [1].

Experimental Protocol Overview

The following diagram illustrates the general workflow of the HPTLC method development and validation

process as described in the study:
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Start: Method Development

Sample Preparation:
- Extract powdered T. cordifolia stems
- Isolate and characterize markers

(H PTLC Analysis)

HPTLC Anglysis Steps

(1. Apply sample as bands)

:

(2. Develop plate in mobile phase)

:

@. Derivatize (for ColumbinD

:

(4. Perform densitometrya

:

G. Confirm with ESI-MS/MS)

:

(Method Validation per ICH)

Key Validétion Tests

7 N\
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Diagram of the HPTLC Method Workflow and Validation

Here are further details on the experimental protocols:

e Sample and Marker Preparation: The dried and powdered stems of T. cordifolia were extracted.
Columbin and the other marker compounds (cordifolioside A and 20--hydroxyecdysone) were
isolated in-house and characterized using UV, FTIR, HPLC-PDA, MS, and NMR to confirm their
identity and purity before use [1].

e Chromatographic Procedure: Samples and standards were applied as bands on the HPTLC plate.
The plate was then developed in a twin-trough glass chamber saturated with the mobile phase vapor.
After development, the plate was dried. For columbin, derivatization with anisaldehyde-sulfuric acid
reagent was required, followed by heating, before densitometric scanning at 600 nm [1].

¢ Validation Methodology: The method was validated per ICH guidelines [2]. Specific parameters
assessed included:
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o Specificity: Achieved by the clear separation of the three compounds, confirmed by HPTLC-
ESI-MS/MS.

o Linearity: Established using a minimum of five concentration levels for each compound.

o Accuracy: Determined via recovery studies by spiking pre-analyzed samples with known
amounts of standards.

o Precision: Evaluated as repeatability (intra-day precision) and expressed as Relative Standard
Deviation (RSD).

o Robustness: Assessed by deliberately introducing small changes in parameters like mobile
phase composition or development distance [1].

Research Context and Further Steps

¢ Research Context: This HPTLC method was developed to standardize Tinospora cordifolia extracts.
The study emphasizes the importance of marker-based standardization to ensure the quality, safety,
and efficacy of botanical drugs, with columbin being one of several key bioactive compounds
targeted [1].

¢ Finding Comparative Data: The search results did not contain a direct comparison of different
analytical methods for validating columbin. To find such comparisons, | suggest:

o Using specialized scientific databases like SciFinder, Reaxys, or Google Scholar with specific
search terms such as "HPLC vs. UPLC columbin validation," "comparative validation
columbin quantification,” or "columnin ICH guideline method comparison.”

o Reviewing the reference lists of existing articles on columbin analysis to locate earlier
comparative method studies.

o Consulting official pharmacopoeias (like USP, EP, or IP) to see if monographs for Tinospora
cordifolia or columbin specify a particular analytical method.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8356894/
https://www.smolecule.com/products/s606199?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8356894/
https://www.smolecule.com/products/s606199?utm_src=pdf-body
https://www.smolecule.com/products/s606199?utm_src=pdf-body
https://www.smolecule.com/products/s606199?utm_src=pdf-body
https://www.smolecule.com/products/s606199?utm_src=pdf-body
https://www.smolecule.com/products/s606199?utm_src=pdf-body
https://www.smolecule.com/products/s606199?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s606199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

References

1. Avalidated HPTLC method for quantification of cordifolioside... [pmc.ncbi.nlm.nih.gov]
2. Q2(R2) ICH of analytical procedures - Scientific Validation guideline [ema.europa.eu]

To cite this document: Smolecule. [columbin method validation ICH guidelines]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b606199#columbin-method-

validation-ich-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address: gtr:taezo’ CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 6/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8356894/
https://www.ema.europa.eu/en/ich-q2r2-validation-analytical-procedures-scientific-guideline
https://www.smolecule.com/products/b606199#columbin-method-validation-ich-guidelines
https://www.smolecule.com/products/b606199#columbin-method-validation-ich-guidelines
https://www.smolecule.com/products/b606199#columbin-method-validation-ich-guidelines
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s606199?utm_src=pdf-bulk
https://www.smolecule.com/products/s606199?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

